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Introduction
AMD3465 is a potent and selective antagonist of the C-X-C chemokine receptor type 4

(CXCR4). By disrupting the interaction between CXCR4 and its natural ligand, stromal cell-

derived factor-1 (SDF-1α, also known as CXCL12), AMD3465 effectively inhibits downstream

signaling pathways.[1] This inhibitory action has significant implications for various

physiological and pathological processes, including cancer progression, metastasis, and

hematopoietic stem cell (HSC) mobilization.[2][3] These application notes provide detailed

information on the dosing and administration of AMD3465 for in vivo mouse studies, along with

comprehensive experimental protocols.

Mechanism of Action: The CXCL12/CXCR4 Axis
The CXCL12/CXCR4 signaling axis plays a crucial role in cell trafficking, survival, and

proliferation. Upon binding of CXCL12 to CXCR4, a G-protein coupled receptor, a cascade of

intracellular signaling events is initiated. This includes the activation of pathways such as

phosphoinositide 3-kinase (PI3K)/Akt, mitogen-activated protein kinase (MAPK)/extracellular

signal-regulated kinase (ERK), and Janus kinase (JAK)/signal transducer and activator of

transcription (STAT).[4] In the context of cancer, this signaling promotes tumor growth,

angiogenesis, and the metastatic spread of cancer cells to distant organs where CXCL12 is

expressed.[5] AMD3465 acts as a competitive inhibitor, blocking the binding of CXCL12 to

CXCR4 and thereby abrogating these downstream effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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